Cas no 45214-91-3 ((S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid)

• Product Name: (S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid
• CAS No: 45214-91-3
• Molecular Formula: C₁₁H₁₉NO₆
• Molecular Weight: 261.2717
• MDL: MFCD00190794
• CID: 328369
• PubChem ID: 7018756

(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid Properties

Names and Identifiers

• L-Glutamic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 5-methyl ester
• (S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid
• BOC-GLU(OME)-OH
• Boc-Glu(OMe)-OH Boc-L-glutamic acid γ-methyl ester
• Boc-L-glutamic acid γ-methyl ester
• Boc-L-glutamic acid 1-methyl ester
• Boc-L-glutamic acid 5-methyl ester
• N-Boc-glutamic acid 4-methyl ester
• N-Boc-L-glutamic acid 5-methyl ester
• Boc-L-Glutamic acid gamma-methyl ester
• (S)-2-(tert-butoxycarbonylamino)-5-methoxy-5-oxopentanoic acid
• L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 5-methyl ester
• PubChem18618
• OHYMUFVCRVPMEY-ZETCQYMHSA-N
• N-[(1,1-dimethylethoxy)carbonyl]-L-glutamic acid 5-methyl ester
• KS

• MDL： MFCD00190794
• InChIKey： OHYMUFVCRVPMEY-ZETCQYMHSA-N
• Inchi： 1S/C11H19NO6/c1-11(2,3)18-10(16)12-7(9(14)15)5-6-8(13)17-4/h7H,5-6H2,1-4H3,(H,12,16)(H,14,15)/t7-/m0/s1
• SMILES： O(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C(=O)OC([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 261.121237g/mol
• Surface Charge: 0
• XLogP3: 0.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 261.121237g/mol
• Monoisotopic Mass: 261.121237g/mol
• Topological Polar Surface Area: 102Ų
• Heavy Atom Count: 18
• Complexity: 320
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.30840
• PSA: 101.93000
• Boiling Point: 428.4℃ at 760 mmHg
• Melting Point: 77-82°C
• Specific Rotation: -19° (c=1, DMF)

(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid Security Information

• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%